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Compound of Interest

Compound Name: 5-Bromocytosine

Cat. No.: B1215235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5-Bromocytosine, a

halogenated derivative of the nucleobase cytosine. Utilized in various research applications,

particularly in the study of DNA structure and protein-DNA interactions, a thorough

understanding of its properties and associated hazards is crucial for safe laboratory practice.

This document outlines the essential safety protocols, experimental methodologies, and the

current understanding of its cellular effects.

Core Safety and Hazard Information
5-Bromocytosine is a hazardous substance that requires careful handling to minimize

exposure risks. It is classified as harmful if swallowed, causes skin irritation, may cause an

allergic skin reaction, causes serious eye damage, and may cause respiratory irritation.[1]

Hazard Identification and Classification
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Hazard Class GHS Classification Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Danger
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
Category 2 Danger

H315: Causes skin

irritation

Skin Sensitization Category 1 Danger
H317: May cause an

allergic skin reaction

Serious Eye

Damage/Eye Irritation
Category 1 Danger

H318: Causes serious

eye damage

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation)

Danger
H335: May cause

respiratory irritation

Physical and Chemical Properties
Property Value

Molecular Formula C₄H₄BrN₃O

Molecular Weight 190.00 g/mol

Appearance Light yellow powder solid

Melting Point 240 - 243 °C (decomposes)

Solubility No data available

Odor No information available

Personal Protective Equipment (PPE) and
Engineering Controls
To ensure a safe laboratory environment when working with 5-Bromocytosine, appropriate

personal protective equipment and engineering controls are mandatory.

Engineering Controls
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Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood to minimize inhalation of dust particles.

Eye Wash Stations and Safety Showers: These should be readily accessible in the

immediate vicinity of any area where 5-Bromocytosine is handled.

Personal Protective Equipment
Eye Protection: Chemical safety goggles or a face shield are essential to protect against dust

particles and splashes.

Hand Protection: Wear protective gloves, such as nitrile rubber. It is crucial to inspect gloves

prior to use and to use a proper glove removal technique.

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.

Respiratory Protection: If ventilation is inadequate or for operations with a high potential for

dust generation, a NIOSH-approved respirator with a particulate filter is recommended.

Safe Handling, Storage, and Disposal
Adherence to proper handling, storage, and disposal procedures is critical to prevent accidents

and environmental contamination.

Handling
Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where 5-Bromocytosine is handled.

Storage
Keep container tightly closed in a dry, cool, and well-ventilated place.
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Store away from oxidizing agents.

Disposal
Dispose of waste in accordance with local, regional, and national regulations.

This material and its container must be disposed of as hazardous waste.

Do not allow product to reach the sewage system.

First Aid Measures
In the event of exposure to 5-Bromocytosine, immediate first aid is crucial.

Exposure Route First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

immediate medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove and wash

contaminated clothing before re-use. Get

medical attention if irritation develops and

persists.

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical attention.

Ingestion
Do NOT induce vomiting. Call a physician or

poison control center immediately.

Experimental Protocols
General Protocol for UV-Mediated DNA-Protein Cross-
linking
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5-Bromocytosine can be incorporated into DNA to facilitate the cross-linking of DNA to

proteins upon UV irradiation. This technique is valuable for identifying proteins that bind to

specific DNA sequences. The general workflow for this process is as follows:

Probe Preparation

Binding Reaction Cross-linking & Analysis

Oligonucleotide Synthesis
(with 5-Bromocytosine)

Radioactive or Fluorescent
Labeling of Oligonucleotide

Incubate Labeled Probe
with Protein ExtractPrepare Protein Extract UV Irradiation

(e.g., 308 nm) Nuclease Digestion SDS-PAGE Autoradiography or
Fluorescence Imaging

Click to download full resolution via product page

UV-mediated DNA-protein cross-linking workflow.

Methodology:

Oligonucleotide Synthesis: Synthesize a DNA probe containing 5-Bromocytosine at a

specific position. This is typically achieved using standard phosphoramidite chemistry on an

automated DNA synthesizer.[2][3]

Probe Labeling: The 5' or 3' end of the oligonucleotide is labeled with a radioactive isotope

(e.g., ³²P) or a fluorescent dye to enable detection.

Binding Reaction: The labeled probe is incubated with a crude cell extract or a purified

protein fraction to allow the formation of DNA-protein complexes.

UV Irradiation: The reaction mixture is exposed to UV light at a specific wavelength (e.g., 308

nm) to induce covalent cross-linking between the 5-Bromocytosine residue and amino

acids in close proximity within the protein-DNA complex.[4]

Nuclease Digestion: The mixture is treated with nucleases to digest the non-cross-linked

DNA and the portions of the cross-linked DNA that are not protected by the bound protein.
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SDS-PAGE and Detection: The resulting protein-DNA adducts are separated by size using

sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE). The cross-linked

protein can then be visualized by autoradiography (for radioactive labels) or fluorescence

imaging.

Cellular Effects and Mechanism of Action
When incorporated into cellular DNA, 5-Bromocytosine can have significant biological

consequences. It is recognized that halogenated cytosine analogs can mimic 5-methylcytosine,

a key epigenetic mark in many organisms.[5] This mimicry can lead to aberrant cellular

processes.

The proposed mechanism involves the recognition of 5-Bromocytosine in DNA by cellular

machinery that normally interacts with 5-methylcytosine. This can lead to the recruitment of

proteins involved in gene silencing, ultimately altering gene expression patterns.

5-Bromocytosine Incorporation into DNA

Mimics 5-methylcytosine

Recruitment of Methyl-Binding
Domain (MBD) Proteins

Chromatin Remodeling

Gene Silencing
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Proposed mechanism of 5-Bromocytosine-induced gene silencing.

This guide is intended to provide a comprehensive overview of the safety, handling, and

experimental use of 5-Bromocytosine. Researchers should always consult the most up-to-

date Safety Data Sheet (SDS) from their supplier and adhere to all institutional safety

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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